Cas no 1354001-66-3 (2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol)

• Product Name: 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol
• CAS No: 1354001-66-3
• MF: C₁₆H₂₆N₂O
• MW: 262.390444278717
• CID: 2161284
• Update Time: 2025-06-07

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[((S)-1-benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol
• (S)-2-((1-Benzylpyrrolidin-3-yl)(isopropyl)amino)ethanol
• AM95733
• 2-[((S)-1-benzylpyrrolidin-3-yl)isopropylamino]ethanol
• 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol

• Inchi： 1S/C16H26N2O/c1-14(2)18(10-11-19)16-8-9-17(13-16)12-15-6-4-3-5-7-15/h3-7,14,16,19H,8-13H2,1-2H3/t16-/m0/s1
• InChI Key： VCXQSAHZUMWOIS-INIZCTEOSA-N
• SMILES： OCCN(C(C)C)[C@@H]1CN(CC2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 251
• Topological Polar Surface Area: 26.7

Additional information on 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol (CAS No. 1354001-66-3): An Overview

2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol (CAS No. 1354001-66-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a chiral molecule with a unique structure that includes a benzyl-substituted pyrrolidine ring and an isopropylamino group attached to an ethanol backbone. The presence of the chiral center at the pyrrolidine ring imparts specific stereochemical properties that are crucial for its biological activity and potential therapeutic applications.

The chemical structure of 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol has been extensively studied for its potential as a lead compound in the development of novel drugs. The compound's ability to interact with specific receptors and enzymes in the body makes it a promising candidate for various therapeutic areas, including neurology, psychiatry, and pain management. Recent advancements in synthetic methods have enabled researchers to produce this compound with high enantiomeric purity, which is essential for ensuring consistent pharmacological effects and minimizing side effects.

In the context of medicinal chemistry, 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol has been evaluated for its potential as a modulator of various neurotransmitter systems. Studies have shown that this compound can selectively bind to serotonin and dopamine receptors, suggesting its potential use in treating conditions such as depression, anxiety, and chronic pain. The selective binding properties of this molecule are attributed to its unique structural features, which allow it to fit precisely into the binding sites of these receptors.

One of the key areas of research involving 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol is its role in the modulation of serotonin receptors. Serotonin is a neurotransmitter that plays a critical role in regulating mood, sleep, and appetite. Compounds that can modulate serotonin receptors have been shown to have therapeutic benefits in treating mood disorders and other psychiatric conditions. Recent studies have demonstrated that 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol can act as a partial agonist at serotonin receptors, which may help to balance neurotransmitter levels without causing overstimulation or side effects associated with full agonists.

In addition to its effects on serotonin receptors, 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol has also been investigated for its interactions with dopamine receptors. Dopamine is another important neurotransmitter involved in reward pathways and motor control. Compounds that can modulate dopamine receptors have potential applications in treating conditions such as Parkinson's disease and schizophrenia. Research has shown that 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol can act as a weak antagonist at dopamine D2 receptors, which may help to reduce symptoms associated with these conditions without causing significant side effects.

The pharmacokinetic properties of 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol have also been studied in detail. This compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. Preclinical studies have shown that it is well-tolerated at therapeutic doses and has a low potential for toxicity. These properties are essential for ensuring patient safety and compliance during clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol in various therapeutic applications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating significant improvements in symptoms without causing severe adverse effects. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.

In conclusion, 2-[((S)-1-Benzyl-pyrrolidin-3-yl)-isopropyl-amino]-ethanol (CAS No. 1354001-66-3) is a promising compound with a unique chemical structure and favorable pharmacological properties. Its potential as a modulator of serotonin and dopamine receptors makes it an attractive candidate for the development of new drugs targeting mood disorders, pain management, and other neurological conditions. Ongoing research and clinical trials will continue to explore its full therapeutic potential and contribute to advancements in medicinal chemistry and pharmaceutical science.